4-(Cycloheptylmethyl)piperidine

• Molecular Formula: C13H25N
• Molecular Weight: 195.34 g/mol
• IUPAC Name: 4-(cycloheptylmethyl)piperidine
• InChI: InChI=1S/C13H25N/c1-2-4-6-12(5-3-1)11-13-7-9-14-10-8-13/h12-14H,1-11H2
• InChI Key: KEVGCBGUSZZMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)CC2CCNCC2

Description

4-(Cycloheptylmethyl)piperidine is a chemical compound of interest in scientific research and development, particularly in the field of medicinal chemistry. Piperidine rings are a common structural feature in a wide range of bioactive molecules and pharmaceuticals. This compound features a cycloheptylmethyl substituent, which can influence the molecule's lipophilicity and conformational geometry, making it a valuable intermediate for constructing more complex chemical entities. Researchers utilize this scaffold in the design and synthesis of novel compounds for various applications. As a building block, it can be incorporated into molecules to modulate their interaction with biological targets. This product is intended for laboratory research purposes only. It is not intended for diagnostic or therapeutic use in humans. Researchers should consult relevant scientific literature for specific applications and handling procedures. All information provided is for research purposes only.

Advanced Synthetic Methodologies for 4 Cycloheptylmethyl Piperidine and Analogous Compounds

Retrosynthetic Analysis and Strategic Disconnection Approaches

A retrosynthetic analysis of 4-(cycloheptylmethyl)piperidine reveals several key bond disconnections that can guide the synthetic strategy. The primary disconnections involve the bond between the piperidine (B6355638) ring and the cycloheptylmethyl group, as well as the bonds forming the piperidine ring itself.

Formation of the Piperidine Heterocycle

The construction of the piperidine ring is a cornerstone of the synthesis. Several well-established methods can be employed, each with its own advantages. One common approach involves the cyclization of a linear precursor. For instance, a δ-amino ketone or aldehyde can undergo intramolecular reductive amination to form the piperidine ring. Another powerful method is the hydrogenation of a corresponding pyridine (B92270) derivative. This approach is particularly useful as substituted pyridines are often readily available or can be synthesized through various condensation reactions. mdpi.comdtic.mil

The choice of starting materials for these cyclization strategies is critical. For example, the Dieckmann condensation of a diester with a nitrogen atom in the backbone can lead to a β-ketoester, which can then be decarboxylated and reduced to the desired piperidine. dtic.mil

Construction of the Cycloheptylmethyl Side Chain

The cycloheptylmethyl side chain can be introduced either before or after the formation of the piperidine ring. A key consideration is the availability of starting materials. Cycloheptanecarboxylic acid or cycloheptanemethanol are commercially available and can serve as precursors to the cycloheptylmethyl group. These can be converted to a suitable electrophile, such as cycloheptylmethyl bromide or tosylate, for subsequent alkylation of a pre-formed piperidine derivative.

Alternatively, the cycloheptyl ring itself can be constructed during the synthesis. Ring-closing metathesis (RCM) of a suitable diene is a modern and powerful method for the formation of seven-membered rings. This approach offers flexibility in the introduction of various substituents on the cycloheptyl moiety.

Convergent and Divergent Synthesis Strategies

Both convergent and divergent synthetic strategies can be envisioned for the synthesis of 4-(cycloheptylmethyl)piperidine and its analogs.

A divergent synthesis , on the other hand, would start from a common intermediate that is then elaborated into a variety of analogs. wikipedia.orgnih.gov For example, a 4-formylpiperidine derivative could serve as a key intermediate. This aldehyde could then react with a series of Wittig reagents or other carbon nucleophiles to introduce various side chains, including the cycloheptylmethyl group. This strategy is particularly valuable for the rapid generation of a library of related compounds for structure-activity relationship (SAR) studies. nih.govacs.org

Novel Carbon-Carbon Bond Formation Reactions

The key step in many synthetic routes to 4-(cycloheptylmethyl)piperidine is the formation of the carbon-carbon bond between the piperidine ring and the cycloheptylmethyl group. Modern organic synthesis offers a plethora of powerful methods for this transformation.

Alkylation and Arylation Techniques for C-C Coupling

Direct alkylation of the piperidine ring is a straightforward approach. This can be achieved by generating a nucleophilic piperidine species, such as an enolate or a lithiated derivative, and reacting it with an electrophilic cycloheptylmethyl species. nih.gov For instance, N-Boc-4-piperidone can be deprotonated to form its enolate, which can then be alkylated with cycloheptylmethyl bromide. Subsequent reduction of the ketone would yield the desired product.

Alternatively, a 4-hydroxypiperidine (B117109) can be converted to a leaving group (e.g., tosylate or mesylate) and then displaced by a cycloheptylmethyl nucleophile, such as a Grignard reagent or an organocuprate.

Transition Metal-Catalyzed Cross-Coupling Methods at the Piperidine Ring

Transition metal-catalyzed cross-coupling reactions have revolutionized the synthesis of complex molecules, and they are highly applicable to the synthesis of 4-(cycloheptylmethyl)piperidine. acs.orgnih.gov These methods offer high efficiency, functional group tolerance, and stereocontrol.

One of the most powerful techniques is the Suzuki-Miyaura coupling, which involves the reaction of an organoboron compound with an organic halide in the presence of a palladium catalyst. researchgate.net In this context, a 4-halopiperidine derivative could be coupled with a cycloheptylmethylboronic acid or ester. A significant advantage of this method is the commercial availability of a wide range of boronic acids and the mild reaction conditions.

Another important method is the Negishi coupling, which utilizes an organozinc reagent. acs.orgnih.gov Organozinc reagents are generally more reactive than organoboron compounds and can be prepared from the corresponding alkyl halides. The Negishi coupling is known for its high yields and compatibility with a broad range of functional groups.

The general catalytic cycle for these cross-coupling reactions involves three key steps: oxidative addition of the organic halide to the low-valent metal catalyst, transmetalation of the organometallic reagent, and reductive elimination to form the new carbon-carbon bond and regenerate the catalyst. nih.gov

Cross-Coupling Reaction	Piperidine Substrate	Side Chain Reagent	Catalyst	Key Features
Suzuki-Miyaura Coupling	4-Iodo-1-Boc-piperidine	Cycloheptylmethylboronic acid	Pd(PPh3)4	Mild conditions, high functional group tolerance
Negishi Coupling	4-Bromo-1-Boc-piperidine	Cycloheptylmethylzinc chloride	PdCl2(dppf)	High reactivity, good for sterically hindered substrates
Stille Coupling	4-Triflyloxy-1-Boc-piperidine	Cycloheptylmethylstannane	Pd(PPh3)4	Tolerant of a wide range of functional groups
Kumada Coupling	4-Chloro-1-Boc-piperidine	Cycloheptylmethylmagnesium bromide	Ni(dppp)Cl2	Cost-effective, useful for large-scale synthesis

Table 1: Overview of Applicable Transition Metal-Catalyzed Cross-Coupling Reactions

The choice of the specific cross-coupling reaction will depend on the availability of the starting materials, the desired functional group tolerance, and the scale of the synthesis.

Cycloaddition and Annulation Strategies for Ring Formation

The construction of the piperidine ring is a cornerstone of synthesizing compounds like 4-(cycloheptylmethyl)piperidine. Cycloaddition and annulation reactions offer powerful and efficient methods for assembling this heterocyclic core, often with high levels of stereocontrol.

One of the most established methods for forming six-membered rings is the [4+2] cycloaddition , or Diels-Alder reaction. researchgate.net In the context of piperidine synthesis, this typically involves the reaction of a diene with a dienophile containing a nitrogen atom. For instance, inverse-electron-demand Diels-Alder reactions of π-deficient N-heteroaromatics, such as pyridazines, with alkynes can be used to construct fused ring systems that can be subsequently converted to piperidines. mdpi.comresearchgate.net A boronyl radical-catalyzed [4+2] cycloaddition between 3-aroyl azetidines and various alkenes has also been reported for the synthesis of polysubstituted piperidines, highlighting the utility of radical-mediated approaches. nih.gov

Annulation strategies provide another versatile entry to the piperidine core. A modular [5+1] cycloaddition approach for the synthesis of piperidin-4-ols has been developed, which proceeds through a gold-catalyzed cyclization, chemoselective reduction, and a spontaneous Ferrier rearrangement. nih.gov Intramolecular nitrone dipolar cycloaddition is another powerful tool, which has been applied to the synthesis of various piperidine-containing alkaloids. iupac.org This method involves the cyclization of an N-alkenylnitrone, where the stereochemical outcome can often be controlled by the substitution pattern of the starting material.

A summary of representative cycloaddition and annulation strategies is presented below:

Strategy	Description	Key Intermediates	Reference(s)
[4+2] Cycloaddition	Reaction of a nitrogen-containing diene or dienophile to form the six-membered ring.	Dienes, Dienophiles	researchgate.netmdpi.comresearchgate.netnih.gov
[5+1] Annulation	Gold-catalyzed cyclization followed by rearrangement to form piperidin-4-ols.	N-homopropargyl amides	nih.gov
Intramolecular Nitrone Cycloaddition	Cyclization of an N-alkenylnitrone to form a bicyclic isoxazolidine, which can be reductively cleaved to a piperidine.	N-alkenylnitrones	iupac.org

Stereo- and Enantioselective Synthesis of 4-(Cycloheptylmethyl)piperidine Derivatives

Controlling the stereochemistry during the synthesis of substituted piperidines is crucial, as the biological activity of such compounds is often highly dependent on their three-dimensional structure. Several advanced strategies have been developed to achieve high levels of stereo- and enantioselectivity.

Chiral Auxiliaries and Ligand-Controlled Approaches

The use of chiral auxiliaries is a classical yet effective method for inducing stereoselectivity. An auxiliary is a chiral moiety that is temporarily incorporated into the synthetic route to direct the stereochemical outcome of a particular reaction. Once the desired stereocenter is set, the auxiliary is removed.

Ligand-controlled catalysis is a more modern and atom-economical approach. In this strategy, a chiral ligand coordinates to a metal catalyst, creating a chiral environment that directs the enantioselectivity of the reaction. For example, the enantioselective addition of Grignard reagents to pyridine N-oxides can be achieved using a chiral BINOL-derived lithium salt, leading to optically active N-hydroxyltetrahydropyridines which can be further reduced to chiral piperidines.

Asymmetric Catalysis in Piperidine Ring Construction

Asymmetric catalysis has emerged as a powerful tool for the synthesis of enantiomerically enriched piperidines. This approach utilizes a small amount of a chiral catalyst to generate a large amount of a chiral product.

Rhodium-catalyzed asymmetric hydrogenation of pyridinium (B92312) salts has been shown to be an effective method for constructing piperidines with multiple stereogenic centers. nih.gov Similarly, copper-catalyzed asymmetric cyclizative aminoboration of N-alkenylhydroxylamines provides a route to 2,3-cis-disubstituted piperidines with high enantioselectivity.

A notable development is the combination of biocatalytic carbon-hydrogen oxidation and radical cross-coupling, which offers a streamlined approach to complex, three-dimensional piperidine molecules. news-medical.net This method uses enzymes to selectively introduce a hydroxyl group, which can then be further functionalized.

Diastereoselective Transformations for Side Chain Introduction

Once the piperidine ring is formed, the introduction of the cycloheptylmethyl side chain at the 4-position must be achieved with diastereoselectivity if chiral centers are already present in the ring. Diastereoselective lithiation and trapping of cis-piperidines can be used to access their trans-diastereoisomers. whiterose.ac.uk The stereochemical outcome of such reactions is often controlled by the conformational preference of the piperidine ring.

Reductive amination of a 4-piperidone (B1582916) with cycloheptanecarboxaldehyde, followed by reduction of the resulting enamine or imine, is a common method for introducing the side chain. The stereoselectivity of the reduction step can often be influenced by the choice of reducing agent and the steric environment around the double bond.

Functional Group Interconversion and Derivatization during Synthesis

Functional group interconversions are essential steps in the synthesis of complex molecules like 4-(cycloheptylmethyl)piperidine. These transformations allow for the manipulation of functional groups to enable subsequent reactions or to install the desired final functionality. For instance, a ketone at the 4-position of the piperidine ring can be converted to the desired cycloheptylmethyl group through a Wittig reaction followed by hydrogenation.

The piperidine nitrogen offers a convenient handle for derivatization. N-alkylation or N-acylation can be used to introduce a variety of substituents, which can modulate the biological activity of the molecule. The choice of protecting group for the piperidine nitrogen is also a critical consideration during synthesis, as it can influence the reactivity and stereoselectivity of subsequent transformations.

Green Chemistry Approaches and Sustainable Synthetic Routes

The principles of green chemistry are increasingly being applied to the synthesis of pharmaceuticals and other fine chemicals to minimize environmental impact. unibo.it In the context of piperidine synthesis, this includes the development of more atom-economical reactions, the use of less hazardous solvents and reagents, and the design of more energy-efficient processes.

An efficient and environmentally friendly approach to N-substituted piperidones has been developed that avoids the classical Dieckmann condensation, which often requires harsh conditions. nih.gov This method has been applied to the synthesis of key intermediates for pharmaceutical agents.

Electrochemical methods are also gaining traction as a green alternative for dearomatization reactions. An electrochemical Birch carboxylation of pyridines has been reported, which uses CO2 as a sustainable C1 building block and avoids the use of pyrophoric reagents and cryogenic liquids associated with the traditional Birch reduction. rsc.org This method provides a greener route to dihydropyridines, which are versatile precursors to piperidines. The development of catalytic systems that operate in environmentally benign solvents, such as water or biomass-derived solvents, is another active area of research aimed at making piperidine synthesis more sustainable. ajchem-a.comrsc.org

Chemical Reactivity and Mechanistic Investigations of 4 Cycloheptylmethyl Piperidine Scaffold

Electrophilic and Nucleophilic Reactions of the Piperidine (B6355638) Nitrogen

The lone pair of electrons on the nitrogen atom of the piperidine ring is the primary site of reactivity towards electrophiles. As a secondary amine, 4-(cycloheptylmethyl)piperidine readily participates in a variety of nucleophilic reactions.

N-Alkylation: The piperidine nitrogen can be alkylated by reaction with alkyl halides. This reaction proceeds via a standard SN2 mechanism. The choice of alkylating agent, solvent, and base is crucial to control the extent of alkylation and to avoid the formation of quaternary ammonium (B1175870) salts. researchgate.net For instance, the reaction with an alkyl halide in the presence of a non-nucleophilic base like potassium carbonate can yield the corresponding N-alkyl-4-(cycloheptylmethyl)piperidine. researchgate.net Reductive amination, involving the reaction with an aldehyde or ketone in the presence of a reducing agent, is another common method for N-alkylation. google.com

N-Acylation: The nitrogen atom can also be acylated using acyl chlorides or acid anhydrides to form the corresponding amide. These reactions are typically rapid and high-yielding. The resulting N-acyl derivatives are important for several reasons: they can serve as protecting groups for the nitrogen, and the electron-withdrawing nature of the acyl group can modify the reactivity of the piperidine ring, facilitating other transformations.

Table 1: Representative Electrophilic Reactions of the Piperidine Nitrogen

Reaction Type	Electrophile	Product
N-Alkylation	Methyl Iodide	1-Methyl-4-(cycloheptylmethyl)piperidine
N-Acylation	Acetyl Chloride	1-Acetyl-4-(cycloheptylmethyl)piperidine
N-Sulfonylation	Tosyl Chloride	1-Tosyl-4-(cycloheptylmethyl)piperidine
Michael Addition	Methyl Acrylate	Methyl 3-(4-(cycloheptylmethyl)piperidino)propanoate

Reactions Involving the Cycloheptylmethyl Substituent

The cycloheptylmethyl group, being a saturated hydrocarbon chain, is generally unreactive under standard laboratory conditions. Its primary influence is steric, potentially hindering the approach of reactants to the piperidine ring. However, under specific, more forcing conditions, this substituent can undergo reactions characteristic of alkanes.

Free Radical Halogenation: In the presence of UV light or a radical initiator, the cycloheptyl ring can undergo free-radical halogenation. This reaction is typically non-selective, leading to a mixture of halogenated products at various positions on the cycloheptyl ring. The tertiary C-H bonds on the cycloheptyl ring would be the most susceptible to abstraction, followed by the secondary C-H bonds.

Ring-Opening and Ring-Expansion Reactions of the Piperidine System

While the piperidine ring is generally stable, it can be induced to undergo ring-opening or ring-expansion reactions, often requiring prior activation.

Ring-Opening: N-Acylpiperidines can undergo ring-opening reactions. For example, treatment of N-acyl piperidines with certain reagents can lead to the cleavage of a C-N bond. researchgate.net Photochemical methods have also been developed for the ring contraction of piperidine derivatives to form pyrrolidines. Some methods involve the oxidative cleavage of C-C or C-N bonds in N-arylpiperidines under metal-free conditions to yield acyclic products. researchgate.net

Ring-Expansion: Ring expansion of piperidine derivatives is less common but can be achieved through specific synthetic strategies. One approach involves the oxidative cleavage of a cyclopentene (B43876) fused to the piperidine ring, followed by a ring-closing reductive amination that results in a ring-expanded bicyclic system. nih.gov

Oxidative and Reductive Transformations

Oxidative Transformations: The piperidine moiety can undergo several oxidative reactions. The nitrogen atom can be oxidized to form an N-oxide using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA). google.com Dehydrogenation of the piperidine ring to the corresponding pyridine (B92270) derivative is a thermodynamically favorable process but often requires harsh conditions and specific catalysts, such as palladium on carbon (Pd/C) at high temperatures. The presence of the bulky 4-substituent might influence the feasibility and outcome of such reactions.

Reductive Transformations: As the piperidine ring in 4-(cycloheptylmethyl)piperidine is already fully saturated, it cannot be further reduced. However, reductive processes are highly relevant to the synthesis of such molecules. The catalytic hydrogenation of the corresponding pyridine precursor, 4-(cycloheptylmethyl)pyridine, is a common and efficient method for the preparation of 4-(cycloheptylmethyl)piperidine. nih.govnih.gov Various catalysts, including platinum, palladium, rhodium, and nickel, can be employed for this transformation, often under hydrogen pressure. researchgate.netliv.ac.uk The reduction of pyridinium (B92312) salts with reducing agents like sodium borohydride (B1222165) (NaBH₄) can also yield piperidine derivatives, sometimes resulting in partially reduced tetrahydropyridines depending on the reaction conditions and the nature of the substituents. tandfonline.com

Table 2: Synthesis of 4-(Cycloheptylmethyl)piperidine via Reduction

Starting Material	Reagents and Conditions	Product
4-(Cycloheptylmethyl)pyridine	H₂, PtO₂ or Rh/C	4-(Cycloheptylmethyl)piperidine
N-Benzyl-4-(cycloheptylmethyl)pyridinium bromide	NaBH₄, then H₂, Pd/C	4-(Cycloheptylmethyl)piperidine

Exploration of Reaction Mechanisms via Kinetic and Spectroscopic Studies

The investigation of reaction mechanisms for transformations involving the 4-(cycloheptylmethyl)piperidine scaffold would rely on a combination of kinetic experiments and spectroscopic analysis.

Kinetic Studies: Kinetic studies, such as monitoring the reaction rate's dependence on the concentration of reactants, can provide insights into the reaction order and the rate-determining step. nih.govajgreenchem.comcivilica.com For instance, in the N-alkylation of piperidines, a second-order rate law would be expected, consistent with an SN2 mechanism. The effect of the bulky cycloheptylmethyl group on reaction rates compared to less sterically hindered 4-substituted piperidines could be quantified through comparative kinetic experiments.

Spectroscopic Studies: Spectroscopic techniques are indispensable for characterizing reactants, intermediates, and products, thereby elucidating the reaction pathway.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to determine the structure of products. For example, in an N-alkylation reaction, the appearance of new signals corresponding to the added alkyl group and shifts in the signals of the protons and carbons adjacent to the nitrogen would confirm the reaction's success. nih.gov

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence or disappearance of key functional groups. For example, in an N-acylation reaction, the appearance of a strong carbonyl (C=O) absorption band would indicate the formation of an amide. nih.gov

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight of the products and can reveal fragmentation patterns that help to confirm the structure. nih.gov

Table 3: Expected Spectroscopic Data for a Representative Transformation

Compound	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)	Key IR Absorption (cm⁻¹)
4-(Cycloheptylmethyl)piperidine	~2.5-3.0 (protons α to N)	~45-50 (carbons α to N)	~3300 (N-H stretch)
1-Acetyl-4-(cycloheptylmethyl)piperidine	~3.5-4.5 (protons α to N, deshielded), ~2.1 (acetyl CH₃)	~170 (amide C=O), ~40-45 (carbons α to N), ~21 (acetyl CH₃)	~1640 (amide C=O stretch)

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Advanced Spectroscopic Characterization and Structural Analysis

High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy for Stereochemical Assignment

The piperidine (B6355638) ring typically adopts a chair conformation to minimize steric strain. The orientation of the cycloheptylmethyl substituent at the C4 position, whether axial or equatorial, profoundly influences the chemical shifts (δ) and coupling constants (J) of the piperidine ring protons.

In the ¹H NMR spectrum, the proton at C4, being attached to the substituted carbon, would present a complex multiplet. The protons on the carbons adjacent to the nitrogen (C2 and C6) are diastereotopic and would be expected to show distinct signals. The coupling constants between adjacent protons are particularly informative. A large diaxial coupling constant (typically 10-13 Hz) between the C4 proton and the axial protons at C3 and C5 would strongly indicate an equatorial position of the bulky cycloheptylmethyl group. Conversely, smaller axial-equatorial and equatorial-equatorial couplings (typically 2-5 Hz) would be observed.

The ¹³C NMR spectrum provides complementary information. The chemical shifts of the piperidine ring carbons are sensitive to the conformation. In a chair conformation with an equatorial substituent, the carbon signals are generally found at predictable chemical shifts. For the parent piperidine molecule, the carbon signals appear around δ 47.9 ppm (C2/C6), 27.5 ppm (C3/C5), and 25.4 ppm (C4). The introduction of the cycloheptylmethyl group at the C4 position would induce shifts in these signals, the magnitudes of which depend on the substituent's orientation.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for 4-(Cycloheptylmethyl)piperidine (Equatorial Conformer) This table is predictive and based on data for analogous 4-substituted piperidines.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-2eq, H-6eq	~2.9-3.1	dm	J(gem) ≈ 12-13
H-2ax, H-6ax	~2.4-2.6	tdm	J(gem) ≈ 12-13, J(ax,ax) ≈ 10-12
H-4	~1.3-1.5	m	-
H-3eq, H-5eq	~1.6-1.8	dm	J(gem) ≈ 12-14
H-3ax, H-5ax	~1.1-1.3	qm	J(gem) ≈ 12-14, J(ax,ax) ≈ 10-12
Cycloheptyl & CH₂	~0.8-1.9	m	-
NH	~1.5-2.5	br s	-

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-(Cycloheptylmethyl)piperidine (Equatorial Conformer) This table is predictive and based on data for analogous 4-substituted piperidines.

Carbon	Predicted Chemical Shift (δ, ppm)
C-2, C-6	~46-48
C-4	~35-38
C-3, C-5	~30-33
CH₂ (linker)	~38-42
Cycloheptyl	~25-40

Single-Crystal X-ray Diffraction for Solid-State Structure Elucidation

Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional structure of a crystalline solid. rigaku.com This technique can unambiguously establish the molecular conformation, bond lengths, bond angles, and intermolecular interactions in the solid state.

While a crystal structure for 4-(Cycloheptylmethyl)piperidine has not been reported in the crystallographic databases, studies on analogous 4-substituted piperidines provide a clear expectation of its solid-state structure. For instance, the crystal structure of 4-diphenylcarbamyl-N-methyl-piperidine methobromide revealed the presence of both equatorial and axial conformers in the crystal lattice. ripublication.com In the case of 4-(Cycloheptylmethyl)piperidine, the bulky cycloheptylmethyl group would strongly favor an equatorial position on the piperidine ring to minimize steric hindrance, leading to a stable chair conformation.

A hypothetical single-crystal X-ray diffraction analysis of 4-(Cycloheptylmethyl)piperidine would be expected to yield precise measurements of all bond lengths and angles.

Table 3: Expected Bond Lengths and Angles for 4-(Cycloheptylmethyl)piperidine from X-ray Diffraction This table is predictive and based on data for analogous piperidine structures.

Bond/Angle	Expected Value
C-N Bond Length	~1.46 - 1.48 Å
C-C (piperidine) Bond Length	~1.52 - 1.54 Å
C-C (cycloheptyl) Bond Length	~1.53 - 1.55 Å
C-N-C Angle	~110 - 112°
C-C-C (piperidine) Angle	~109 - 112°
C-C-C (cycloheptyl) Angle	~114 - 118°

The analysis would also reveal details about the crystal packing, including any hydrogen bonding involving the piperidine nitrogen atom.

Chiroptical Spectroscopic Techniques (e.g., Electronic Circular Dichroism) for Absolute Configuration Determination

Chiroptical spectroscopic techniques, such as Electronic Circular Dichroism (ECD), are crucial for determining the absolute configuration of chiral molecules. nih.gov 4-(Cycloheptylmethyl)piperidine itself is not chiral. However, if a chiral center were introduced, for example by substitution on the cycloheptyl or piperidine ring, ECD would be a powerful tool for assigning the absolute stereochemistry.

ECD measures the differential absorption of left and right circularly polarized light by a chiral molecule. The resulting spectrum, with its characteristic positive and negative Cotton effects, is a unique fingerprint of the molecule's absolute configuration. The experimental ECD spectrum is typically compared with a theoretically calculated spectrum for a known configuration (e.g., R or S) to make an unambiguous assignment. nih.gov

For a hypothetical chiral derivative of 4-(Cycloheptylmethyl)piperidine, the ECD spectrum would be sensitive to the conformation of both the piperidine and cycloheptyl rings, as well as the electronic transitions of any chromophores present in the molecule.

Mass Spectrometry for Molecular Formula Validation and Fragmentation Analysis

Mass spectrometry (MS) is a fundamental analytical technique for determining the molecular weight and elemental composition of a compound, as well as for obtaining structural information through fragmentation analysis.

For 4-(Cycloheptylmethyl)piperidine (C₁₃H₂₅N), the expected exact mass of the molecular ion [M]⁺ would be approximately 195.20 Da. High-resolution mass spectrometry (HRMS) would be able to confirm the molecular formula with high accuracy.

Electron ionization (EI) mass spectrometry would induce fragmentation of the molecule, providing valuable structural clues. The fragmentation of 4-alkylpiperidines is well-documented. The molecular ion is often observed. A common fragmentation pathway for aliphatic amines is the α-cleavage, which involves the cleavage of the C-C bond adjacent to the nitrogen atom. miamioh.edu For 4-(Cycloheptylmethyl)piperidine, this would lead to the loss of a cycloheptyl radical or a cycloheptylmethyl radical. Another characteristic fragmentation of piperidines involves the loss of small neutral molecules. researchgate.net

Table 4: Predicted Key Fragment Ions in the Mass Spectrum of 4-(Cycloheptylmethyl)piperidine This table is predictive and based on established fragmentation patterns of 4-alkylpiperidines.

m/z	Proposed Fragment	Fragmentation Pathway
195	[M]⁺	Molecular ion
180	[M - CH₃]⁺	Loss of a methyl radical (from cycloheptyl)
98	[C₆H₁₂N]⁺	α-cleavage with loss of cycloheptyl radical
84	[C₅H₁₀N]⁺	Cleavage of the piperidine ring
82	[C₆H₁₀]⁺	Retro-Diels-Alder type fragmentation

Vibrational Spectroscopy (FT-IR, Raman) for Functional Group Identification

Vibrational spectroscopy, including Fourier-transform infrared (FT-IR) and Raman spectroscopy, provides information about the functional groups present in a molecule by probing their vibrational modes. acs.orgyoutube.com

The FT-IR and Raman spectra of 4-(Cycloheptylmethyl)piperidine would be dominated by the vibrations of the C-H, C-C, C-N, and N-H bonds.

Table 5: Predicted ajor Vibrational Bands for 4-(Cycloheptylmethyl)piperidine This table is predictive and based on data for piperidine and related alkyl derivatives.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity (IR)	Intensity (Raman)
~3300	N-H stretch	Medium-Weak	Weak
2920-2950	C-H stretch (asymmetric)	Strong	Strong
2850-2870	C-H stretch (symmetric)	Strong	Strong
~1450	CH₂ scissoring	Medium	Medium
~1350	CH₂ wagging	Medium	Weak
~1100	C-N stretch	Medium	Medium
~800-1000	C-C stretch	Medium	Strong

The N-H stretching vibration would appear as a broad band in the FT-IR spectrum around 3300 cm⁻¹. The C-H stretching vibrations of the methylene (B1212753) groups in both the piperidine and cycloheptane (B1346806) rings would give rise to strong bands in the 2850-2950 cm⁻¹ region. The C-N stretching vibration would be observed in the fingerprint region, typically around 1100 cm⁻¹. Raman spectroscopy would be particularly useful for observing the symmetric C-C stretching vibrations of the carbocyclic and heterocyclic rings, which often give strong Raman signals. mdpi.com

Computational and Theoretical Studies on 4 Cycloheptylmethyl Piperidine

Conformational Analysis and Energy Minimization Techniques

The conformational landscape of 4-(Cycloheptylmethyl)piperidine is primarily defined by the arrangement of the piperidine (B6355638) and cycloheptane (B1346806) rings, and the orientation of the bond linking them. The piperidine ring is expected to adopt a chair conformation to minimize steric and torsional strain. In this chair form, the cycloheptylmethyl substituent at the C4 position can be in either an axial or an equatorial position. Generally, for bulky substituents on a piperidine ring, the equatorial orientation is significantly more stable.

Energy minimization techniques, employing molecular mechanics force fields such as MMFF94 or UFF, are the first step in a computational analysis. These methods calculate the potential energy of the molecule as a function of its atomic coordinates, allowing for the identification of stable conformers. For 4-(Cycloheptylmethyl)piperidine, a systematic conformational search would be performed to explore the rotational possibilities of the cycloheptyl group and the methylene (B1212753) bridge, in addition to the piperidine ring's conformations. The resulting low-energy conformers would then be subjected to more accurate quantum mechanical calculations.

While specific data for 4-(Cycloheptylmethyl)piperidine is not available, studies on similar structures, like 4-substituted piperidines, consistently show a strong preference for the equatorial conformer. For instance, in 4-methylpiperidine, the equatorial conformer is favored over the axial conformer. Given the larger size of the cycloheptylmethyl group, this preference is expected to be even more pronounced in 4-(Cycloheptylmethyl)piperidine.

Quantum Chemical Calculations (DFT, ab initio) for Electronic Structure and Stability

To obtain more accurate information about the electronic structure and relative stabilities of the conformers of 4-(Cycloheptylmethyl)piperidine, quantum chemical calculations are employed. Density Functional Theory (DFT) and ab initio methods provide a more rigorous treatment of the electronic distribution in the molecule.

DFT methods, such as B3LYP with a suitable basis set (e.g., 6-31G* or larger), are a popular choice for balancing computational cost and accuracy. These calculations can provide optimized geometries, vibrational frequencies, and electronic properties like dipole moments and electrostatic potential maps. The relative energies of the axial and equatorial conformers can be calculated with high precision, confirming the stability of the equatorial form.

For example, a theoretical study on 4-(1-pyrrolidinyl)piperidine (B154721) used DFT calculations to determine that the equatorial-equatorial conformer is the most stable. researchgate.net Similar calculations on 4-(Cycloheptylmethyl)piperidine would likely reveal the energetic landscape of its various conformations.

Table 1: Representative DFT Calculation Outputs for a Substituted Piperidine

Property	Equatorial Conformer	Axial Conformer
Relative Energy (kcal/mol)	0.00	> 2.0 (estimated)
Dipole Moment (Debye)	~1.2	~1.5
HOMO-LUMO Gap (eV)	~5.5	~5.4

Note: This table presents hypothetical, representative data for illustrative purposes, based on typical values for substituted piperidines.

Molecular Dynamics Simulations for Conformational Flexibility and Solvent Effects

While quantum chemical calculations provide a static picture of the molecule, molecular dynamics (MD) simulations can reveal its dynamic behavior over time. mdpi.comresearchgate.net MD simulations solve Newton's equations of motion for all atoms in the system, providing a trajectory that describes their positions and velocities. mdpi.comresearchgate.net This allows for the study of conformational flexibility and the influence of the environment, such as a solvent. mdpi.comresearchgate.netrsc.org

An MD simulation of 4-(Cycloheptylmethyl)piperidine would typically be run in a box of explicit solvent molecules, like water, to mimic physiological conditions. mdpi.com The simulation would track the transitions between different conformational states, the flexibility of the cycloheptane ring, and the interactions between the molecule and the solvent. mdpi.comrsc.org Analysis of the MD trajectory can provide information on:

Root Mean Square Deviation (RMSD): To assess the stability of the molecule's conformation over time.

Hydrogen Bonding: To analyze the interactions between the piperidine nitrogen and solvent molecules.

Solvent Accessible Surface Area (SASA): To understand the exposure of different parts of the molecule to the solvent. researchgate.net

Such simulations are crucial for understanding how the molecule behaves in a real-world environment, which is essential for predicting its biological activity. researchgate.net

Prediction of Spectroscopic Parameters and Comparison with Experimental Data

Quantum chemical calculations can also be used to predict spectroscopic parameters, which can then be compared with experimental data to validate the computational model. For 4-(Cycloheptylmethyl)piperidine, the most relevant spectroscopic techniques would be Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

DFT calculations, using methods like GIAO (Gauge-Independent Atomic Orbital), can predict the ¹H and ¹³C NMR chemical shifts for a given conformation. researchgate.net By calculating the predicted spectra for both the axial and equatorial conformers, and comparing them to an experimental spectrum, one can determine the dominant conformation in solution. researchgate.net For instance, the calculated chemical shifts for the equatorial and axial conformers of 4-(1-pyrrolidinyl)piperidine showed distinct differences that could be correlated with experimental data. researchgate.net

Similarly, the vibrational frequencies from a DFT calculation can be used to generate a theoretical IR spectrum. The positions and intensities of the predicted peaks, such as the N-H and C-H stretching vibrations, can be compared with an experimental IR spectrum to confirm the molecule's structure.

Table 2: Representative Predicted vs. Experimental ¹H NMR Chemical Shifts (ppm) for a Substituted Piperidine

Proton	Predicted (Equatorial)	Predicted (Axial)	Experimental
H-2e, H-6e	2.95	3.10	2.98
H-2a, H-6a	2.45	2.30	2.48
H-4a	1.30	1.55	1.35

Note: This table is illustrative, showing the type of data generated in such a study. The values are based on general knowledge of piperidine NMR spectra and data for related compounds. chemicalbook.comchemicalbook.com

Chemoinformatics and Topological Descriptors for Structure-Property Relationship Studies

Chemoinformatics utilizes computational methods to analyze chemical data and establish relationships between a molecule's structure and its properties (Structure-Property Relationships, SPR) or biological activity (Structure-Activity Relationships, SAR). For 4-(Cycloheptylmethyl)piperidine, various topological and physicochemical descriptors can be calculated from its 2D and 3D structures.

These descriptors quantify different aspects of the molecule, such as its size, shape, lipophilicity, and electronic properties. Examples of such descriptors include:

Molecular Weight: A simple measure of the molecule's size.

LogP: A measure of the molecule's lipophilicity, which is important for its pharmacokinetic properties.

Topological Polar Surface Area (TPSA): A descriptor related to a molecule's ability to cross cell membranes.

Wiener Index and other topological indices: Numerical values derived from the graph representation of the molecule, which can be correlated with various physical properties.

By calculating these descriptors for a series of related piperidine compounds and correlating them with experimentally determined properties, a predictive QSAR/QSPR model can be built. This model could then be used to estimate the properties of new, unsynthesized compounds, including 4-(Cycloheptylmethyl)piperidine.

Role As a Versatile Synthetic Intermediate and Building Block in Complex Chemical Synthesis

Incorporation into Polycyclic and Heterocyclic Frameworks

There is no specific information in the scientific literature detailing the use of 4-(Cycloheptylmethyl)piperidine in the construction of polycyclic or more complex heterocyclic systems. General methods for creating such frameworks often involve intramolecular cyclization reactions, where the substituents on the piperidine (B6355638) ring are designed to react and form new rings. nih.gov Without experimental data, the role of the cycloheptylmethyl group in such synthetic strategies remains unknown.

Applications in Ligand Design for Catalytic Systems

The nitrogen atom of the piperidine ring can serve as a coordination site for metal catalysts, making piperidine derivatives useful as ligands. researchgate.net The steric and electronic properties of substituents on the piperidine ring are crucial for tuning the activity and selectivity of the resulting catalyst. The large, flexible cycloheptylmethyl group would impart significant steric bulk, but no studies have been published that design or test ligands for catalytic systems based on 4-(Cycloheptylmethyl)piperidine.

Development of Advanced Organic Scaffolds and Molecular Probes

Advanced organic scaffolds and molecular probes often require specific functional groups and three-dimensional shapes to interact with biological systems or to report on cellular events. While the lipophilic cycloheptylmethyl group and the basic piperidine nitrogen are features that could be incorporated into such molecules, there is no evidence of 4-(Cycloheptylmethyl)piperidine being used for these purposes.

Stereochemical Control in Downstream Synthetic Pathways

Substituents on a piperidine ring can direct the stereochemical outcome of subsequent reactions on or adjacent to the ring. researchgate.net However, without studies involving reactions of 4-(Cycloheptylmethyl)piperidine, its influence on stereochemical control cannot be assessed. The development of stereoselective syntheses involving this specific compound has not been reported.

Future Research Trajectories and Methodological Innovations for Cycloheptylmethylpiperidine Derivatives

Development of Cascade and Multicomponent Reactions for Enhanced Efficiency

The synthesis of complex molecules like 4-(cycloheptylmethyl)piperidine derivatives traditionally involves multi-step sequences that can be time-consuming and generate significant waste. The future of synthesizing these compounds lies in the development of cascade and multicomponent reactions (MCRs), which combine several bond-forming events into a single, efficient operation. taylorfrancis.com MCRs are powerful tools for building molecular complexity from simple precursors in a one-pot fashion, offering substantial improvements in atom and step economy. taylorfrancis.comtandfonline.com

Research in this area will focus on designing novel MCRs that can construct the substituted piperidine (B6355638) core or append the cycloheptylmethyl group in a single step. For instance, a three-component reaction involving an amine, an aldehyde, and an activated alkene could be envisioned to rapidly assemble highly functionalized piperidine scaffolds. taylorfrancis.com The use of various catalysts, including metal catalysts like Yb(OTf)₃/AgOTf and even biocatalysts such as immobilized lipases, has proven effective for synthesizing diverse piperidine derivatives and could be adapted for cycloheptylmethylpiperidine targets. tandfonline.comrsc.org These strategies not only streamline synthesis but also provide a platform for creating large libraries of analogues for screening and optimization. nih.gov A key advantage is the ability to introduce molecular diversity by simply varying the initial building blocks. tandfonline.comtandfonline.com

Reaction Type	Key Features	Potential Application for Cycloheptylmethylpiperidine	References
Catalytic MCRs	One-pot synthesis using catalysts like Yb(OTf)₃/AgOTf to combine multiple starting materials.	Rapid assembly of a piperidone intermediate from dimethyl malonate and other precursors, which can be further elaborated.	tandfonline.comtandfonline.com
Biocatalytic MCRs	Utilizes enzymes (e.g., immobilized lipase) as catalysts for greener and highly selective transformations.	Environmentally benign synthesis of the piperidine core with high yields and potential for catalyst reuse.	rsc.org
Intramolecular Cascade	A series of intramolecular reactions (e.g., aza-Michael addition) triggered by a single event to form the ring structure.	Diastereoselective formation of substituted piperidine rings from linear precursors containing the cycloheptyl moiety.	nih.gov
Annulation Reactions	Gold-catalyzed annulation of N-allenamides with alkene-tethered oximes to directly form the piperidine ring.	Direct assembly of highly substituted piperidine systems containing the cycloheptyl group.	ajchem-a.com

Integration of Flow Chemistry and Automation in Synthesis

Flow chemistry, where reactions are performed in a continuously flowing stream rather than a flask, offers significant advantages over traditional batch synthesis, including superior heat and mass transfer, enhanced safety, and improved reproducibility. nih.govresearchgate.net The integration of flow chemistry and automation is a critical future trajectory for producing 4-(cycloheptylmethyl)piperidine and its derivatives, particularly for scaling up production. acs.org

Continuous flow protocols have been successfully developed for the rapid synthesis of functionalized piperidines, often achieving high yields and diastereoselectivity in minutes. acs.orgacs.org For example, the reaction of N-sulfinylimines with Grignard reagents—a plausible step in a synthesis of 4-(cycloheptylmethyl)piperidine—has been efficiently performed in flow reactors. acs.orgorganic-chemistry.org This approach is particularly advantageous for managing highly exothermic or hazardous reactions, as the small reaction volume at any given time minimizes safety risks. nih.govmt.com Automation allows for precise control over reaction parameters such as temperature, pressure, and residence time, enabling rapid optimization and on-demand manufacturing. frontiersin.orguc.pt Future work will involve designing multi-step, telescoped flow systems that can perform the synthesis, work-up, and purification of cycloheptylmethylpiperidine derivatives in a single, uninterrupted sequence. uc.pt

Parameter	Batch Synthesis	Flow Chemistry	References
Scalability	Challenging; often requires re-optimization.	Straightforward; achieved by running the system for a longer duration.	acs.orgacs.org
Safety	Higher risk with exothermic reactions due to large volumes.	Inherently safer due to small internal volume and superior heat exchange.	nih.govmt.com
Reaction Time	Can be hours to days.	Often reduced to seconds or minutes.	acs.orgorganic-chemistry.org
Reproducibility	Can be variable due to mixing and temperature gradients.	High; precise control over all reaction parameters.	uc.pt
Process	Step-wise with isolation of intermediates.	Can be "telescoped" into a continuous multi-step sequence without isolation.	uc.ptmdpi.com

Advanced In Situ Spectroscopic Monitoring of Reaction Progress

To fully leverage the benefits of continuous flow and other advanced synthetic methods, real-time understanding and control of the reaction environment are paramount. Process Analytical Technology (PAT) provides a framework for designing, analyzing, and controlling manufacturing processes through timely measurements of critical process parameters. rsc.orgibsen.com Advanced in-situ spectroscopic techniques, such as Fourier-transform infrared spectroscopy (FTIR), Raman spectroscopy, and nuclear magnetic resonance (NMR), are central to PAT. acs.orgrsc.org

Applying these in-line monitoring tools to the synthesis of 4-(cycloheptylmethyl)piperidine derivatives would allow chemists to "watch" reactions as they happen. rsc.org For instance, in-situ FTIR can be used to monitor the concentration of reagents and products in real-time, which is invaluable for determining reaction kinetics and identifying the formation of transient intermediates or byproducts. mt.comacs.org This is especially critical for optimizing sensitive reactions like organometallic additions or lithiations, where precise control is necessary to achieve high yields and selectivity. acs.orghzdr.de Real-time data allows for rapid optimization, prevents batch failures, and ensures consistent product quality, ultimately accelerating the development timeline. rsc.orgrsc.org

PAT Tool	Information Gained	Application in Synthesis	References
In-line FTIR (FlowIR)	Real-time concentration of reactants, products, and intermediates.	Monitoring reaction kinetics, identifying endpoints, and detecting exothermic events in Grignard or lithiation steps.	mt.comrsc.orgacs.org
On-line HPLC/MS	Quantitative analysis of reaction components and identification of byproducts.	Verifying product formation and purity in real-time, enabling rapid optimization of reaction conditions.	acs.orgrsc.org
Flow NMR	Detailed structural information of species in the reaction mixture.	Unambiguous identification of intermediates and final products without the need for sample isolation.	rsc.org
In-line Raman/UV-Vis	Monitoring of specific functional groups and chromophores.	Tracking the progress of specific transformations, such as the consumption of a starting material or formation of a conjugated system.	rsc.orgacs.org

Machine Learning and AI Applications in Synthetic Route Design and Optimization

The intersection of artificial intelligence (AI) and organic chemistry is set to revolutionize how synthetic routes are designed. chemrxiv.org Computer-aided synthesis planning (CASP) tools, powered by machine learning (ML) algorithms, can analyze vast databases of chemical reactions to propose novel and efficient pathways to target molecules. acs.orgnih.gov

For a molecule like 4-(cycloheptylmethyl)piperidine, AI can be employed in several ways. Retrosynthesis programs can suggest multiple disconnection strategies, potentially uncovering non-intuitive routes that are more efficient than those conceived by human chemists. chemrxiv.orgacs.org Furthermore, ML models can predict the outcome of reactions, including yields and potential side products, under various conditions. chemrxiv.org This predictive power can significantly reduce the amount of trial-and-error experimentation required. AI can also assist in optimizing reaction conditions by suggesting the best solvents, catalysts, and temperatures. clinmedkaz.org For example, an ML model could predict the optimal ligand for a palladium-catalyzed cross-coupling reaction to attach a functional group to the piperidine ring. chemrxiv.org Integrating these computational tools into the research workflow will accelerate the discovery of new cycloheptylmethylpiperidine derivatives and the development of robust manufacturing processes.

AI/ML Application	Function	Benefit for Cycloheptylmethylpiperidine Synthesis	References
Retrosynthesis Planning	Proposes synthetic pathways by breaking down the target molecule into simpler, commercially available precursors.	Identifies novel, potentially more efficient, and cost-effective routes to the core structure and its analogues.	chemrxiv.orgacs.orgnih.gov
Reaction Outcome Prediction	Predicts the yield and stereoselectivity of a reaction given the substrates and conditions.	Reduces experimental burden by prioritizing high-probability reactions and avoiding low-yielding pathways.	chemrxiv.org
Ligand/Catalyst Selection	Recommends the optimal catalyst or ligand for a specific transformation (e.g., C-N coupling).	Accelerates optimization of catalytic steps, improving efficiency and reducing reliance on expensive precious metals.	chemrxiv.org
Biological Activity Prediction	In silico screening of designed analogues to predict their potential biological targets and activities.	Prioritizes the synthesis of compounds with the highest probability of desired pharmacological effects.	clinmedkaz.orgnih.gov

Exploration of Novel Reactivity Patterns and Transformation Pathways

While traditional methods for constructing piperidine rings, such as the reduction of pyridines, are well-established, future research will increasingly focus on novel and more versatile transformation pathways. nih.govdtic.mil These advanced methods provide access to chemical space that is difficult to reach with classical techniques.

A particularly promising area is the late-stage functionalization of the cycloheptylmethylpiperidine scaffold via C-H activation. This strategy allows for the direct conversion of strong carbon-hydrogen bonds into new functional groups (e.g., C-C, C-N, or C-O bonds) without the need for pre-functionalized starting materials. news-medical.net For example, selective C-H oxidation on the cycloheptyl ring or the piperidine ring could introduce hydroxyl groups, which can then be used as handles for further derivatization. news-medical.net Another innovative approach involves radical cross-coupling reactions, which can forge new C-C bonds under mild conditions, simplifying the synthesis of complex structures. news-medical.net Exploring such novel reactivity patterns will enable the creation of unique 4-(cycloheptylmethyl)piperidine analogues with diverse three-dimensional architectures, which is often crucial for enhancing biological activity and specificity. ajchem-a.comnews-medical.net

Novel Strategy	Description	Potential Advantage	References
Biocatalytic C-H Oxidation	Use of enzymes to selectively install hydroxyl groups at specific C-H bonds on the piperidine or cycloheptyl ring.	Provides access to previously inaccessible functionalization sites with high selectivity, avoiding complex protecting group chemistry.	news-medical.net
Radical Cross-Coupling	Nickel-electrocatalyzed reactions that form new C-C bonds by coupling molecular fragments via radical intermediates.	Simplifies the construction of complex piperidines by reducing the number of synthetic steps and avoiding harsh reagents.	news-medical.net
Gold-Catalyzed Annulation	An intramolecular cyclization process that builds the piperidine ring from acyclic precursors containing allenes and alkenes.	Enables the direct and stereoselective assembly of highly substituted piperidine rings.	ajchem-a.com
Oxidative Amination	Gold- or palladium-catalyzed difunctionalization of a double bond to simultaneously form the N-heterocycle and introduce a new substituent.	Efficiently constructs the piperidine ring while installing additional functionality in a single step.	nih.gov

Q & A

Q. Optimization Strategies :

• Use Design of Experiments (DoE) to test variables (temperature, solvent, catalyst). For instance, piperidine-catalyzed reactions (e.g., Knoevenagel condensation) benefit from controlled anhydrous conditions and inert atmospheres .
• Monitor yields via HPLC or GC-MS. Adjust stoichiometric ratios (e.g., 1.2:1 amine:electrophile) to minimize side products .

Which spectroscopic methods are most effective for characterizing 4-(Cycloheptylmethyl)piperidine's structure?

Level: Basic
Answer:
Key techniques include:

• NMR Spectroscopy :
  • ¹H NMR : Peaks at δ 2.8–3.2 ppm (piperidine N-CH₂), δ 1.4–1.8 ppm (cycloheptyl CH₂) .
  • ¹³C NMR : Assign cycloheptyl carbons (δ 25–35 ppm) and piperidine ring carbons (δ 45–55 ppm) .
• Mass Spectrometry (MS) : Molecular ion [M+H]⁺ at m/z 210 (C₁₃H₂₃N) with fragmentation patterns confirming the cycloheptylmethyl group .
• X-ray Crystallography : Resolves chair conformation of the piperidine ring and equatorial orientation of substituents, critical for SAR studies .

What preliminary biological assays are recommended to assess the bioactivity of 4-(Cycloheptylmethyl)piperidine?

Level: Basic
Answer:
Initial screening should focus on:

• Receptor Binding Assays : Test affinity for σ-1 receptors (common targets for piperidine derivatives) using radioligands like [³H]-DTG .
• Enzyme Inhibition : Evaluate inhibition of cytochrome P450 isoforms (e.g., CYP3A4) via fluorometric assays .
• Cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to identify IC₅₀ values .

Q. Example SAR Table :

Derivative	Modification	σ-1 Ki (nM)	Cytotoxicity (IC₅₀, µM)
Parent Compound	None	15	28
4-Fluoro Analog	Cycloheptyl-F	8	18
3-Methylpiperidine	Piperidine-CH₃	22	35

What experimental designs are suitable for analyzing contradictory in vitro vs. in vivo pharmacological data for this compound?

Level: Advanced
Answer:
Root Causes : Differences in metabolism, bioavailability, or off-target effects. Solutions:

• Pharmacokinetic Profiling : Measure plasma/tissue concentrations via LC-MS/MS after dosing in rodents .
• Metabolite Identification : Use hepatocyte incubations or microsomal assays to detect active/inactive metabolites .
• Transgenic Models : Test in σ-1 receptor knockout mice to isolate target-specific effects .

Q. Example Workflow :

In Vivo Blocking Studies : Co-administer σ-1 antagonist BD-1063 to confirm target engagement .

Tissue Distribution : Quantify compound levels in brain, liver, and kidneys to assess blood-brain barrier penetration .

Notes

• All methodologies adhere to ethical guidelines for preclinical research (e.g., OECD 423 for toxicity).
• Data sources exclude non-reliable platforms (e.g., benchchem) and prioritize peer-reviewed studies .